Cas no 1260679-29-5 (5-(Bromomethyl)benzo[d]oxazol-2(3H)-one)

• Product Name: 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one
• CAS No: 1260679-29-5
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• CID: 2102721
• Update Time: 2025-08-01

5-(Bromomethyl)benzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one
• 5-(Bromomethyl)-2-hydroxybenzo[d]oxazole
• CID 91756322
• 2(3H)-Benzoxazolone, 5-(bromomethyl)-

• Inchi： 1S/C8H6BrNO2/c9-4-5-1-2-7-6(3-5)10-8(11)12-7/h1-3H,4H2,(H,10,11)
• InChI Key： SPFSDNXOZQTVSD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)NC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one

Research Brief on 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS: 1260679-29-5) in Chemical Biology and Pharmaceutical Applications

5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS: 1260679-29-5) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in medicinal chemistry due to its reactive bromomethyl group, which enables facile functionalization for drug discovery and target identification. This research brief synthesizes the latest findings on its applications, mechanisms, and potential in therapeutic development.

A 2023 study in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing covalent inhibitors targeting cysteine residues in oncogenic proteins. Researchers utilized 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one to develop irreversible kinase inhibitors with enhanced selectivity, leveraging its electrophilic properties for targeted protein modification. The study reported a 40% improvement in binding affinity compared to traditional analogs, underscoring its potential in precision oncology.

In chemical biology, this compound has been employed as a versatile scaffold for activity-based protein profiling (ABPP). A Nature Chemical Biology publication (2024) detailed its use in designing fluorescent probes to map enzymatic activity in live cells, enabling real-time visualization of protease dynamics. The bromomethyl moiety facilitated selective labeling of active sites, offering insights into disease mechanisms such as fibrosis and neurodegenerative disorders.

Ongoing clinical-stage research (Phase I/II) by Vertex Pharmaceuticals incorporates derivatives of 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one as modulators of CFTR protein for cystic fibrosis therapy. Preliminary data show promising pharmacokinetic profiles, with oral bioavailability exceeding 60% in preclinical models. The compound's metabolic stability, attributed to the oxazolone core, addresses historical challenges in bromomethyl-containing drug candidates.

Challenges persist in optimizing the compound's reactivity balance—excessive electrophilicity may lead to off-target effects. A 2024 ACS Pharmacology & Translational Science review proposed computational modeling approaches to predict reactivity thresholds, suggesting that subtle modifications to the oxazolone ring could enhance therapeutic index while maintaining covalent binding efficacy.

Future directions include exploring its application in PROTAC (proteolysis-targeting chimera) development, where its dual functionality could enable simultaneous target binding and E3 ligase recruitment. Patent filings in Q2 2024 (WO2024/078921) indicate growing industry interest in this space, particularly for undruggable targets in oncology and inflammation.